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Compound of Interest

Compound Name: Ricolinostat

Cat. No.: B612168 Get Quote

For laboratory professionals engaged in the pioneering fields of cancer research and drug

development, the safe handling of investigational compounds like Ricolinostat is paramount.

This document provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the well-being of researchers and the integrity of

experimental outcomes. Ricolinostat, a selective histone deacetylase 6 (HDAC6) inhibitor, is

classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.

[1] Adherence to the following procedural guidance is critical.

Hazard Identification and Classification
Ricolinostat presents several health hazards that necessitate careful handling. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications for this compound:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Source: MedChemExpress

Safety Data Sheet[1]

It is important to note that while one supplier, Cayman Chemical, does not classify the

substance according to GHS, it is a best practice to follow the more stringent safety

precautions outlined by other suppliers to ensure maximum protection.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the most critical line of defense

against exposure to Ricolinostat. The following table summarizes the required and

recommended PPE for handling this compound.
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Body Part Required PPE
Specifications and Best
Practices

Hands
Protective gloves

(Chemotherapy-rated)

Wear two pairs of

chemotherapy gloves tested to

ASTM D6978 standard.[2][3]

The inner glove should be

worn under the gown cuff and

the outer glove over the cuff.[3]

Change gloves every hour or

immediately if they are torn,

punctured, or contaminated.[3]

Eyes/Face
Safety goggles with side-

shields or a face shield

Must be worn to protect

against splashes and aerosols.

[1][4]

Body Impervious, disposable gown

Gowns should be lint-free,

made of a low-permeability

fabric, have a solid front, long

sleeves, and tight-fitting cuffs.

[1][3]

Respiratory
Suitable respirator (e.g.,

NIOSH-approved respirator)

Required when handling the

powder form of Ricolinostat

outside of a containment

primary engineering control (C-

PEC) or when there is a risk of

aerosolization.[1][2] Use in a

well-ventilated area is

mandatory.[1]

Feet Shoe covers

Recommended when working

in an area where hazardous

drugs are handled to prevent

the tracking of contaminants.

[2]
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Safe Handling and Operational Procedures
A systematic approach to handling Ricolinostat, from receipt to disposal, is essential to

minimize exposure risk. The following workflow diagram outlines the key steps.

Preparation Phase Handling Phase Post-Handling & Disposal Phase

1. Receipt & Inspection
- Unpack wearing chemo gloves.

- Inspect for damage.

2. Secure Storage
- Store locked up.

- Well-ventilated area.
- Tightly closed container.

3. Pre-Handling
- Review SDS.

- Prepare spill kit.
- Ensure fume hood/C-PEC is certified.

4. Don PPE
- Don all required PPE

 in the correct sequence.

5. Weighing & Reconstitution
- Perform in a C-PEC.
- Avoid creating dust.

- Use dedicated equipment.

6. Experimental Use
- Handle with care.

- Avoid inhalation, skin,
 and eye contact.

7. Decontamination
- Clean work surfaces

 with appropriate solvent (e.g., alcohol).

8. Doff PPE
- Remove PPE in the

 correct sequence to avoid
 self-contamination.

9. Waste Disposal
- Dispose of all contaminated

 materials as hazardous waste
 in accordance with local regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Ricolinostat.

Experimental Protocol: Step-by-Step Guidance

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1]

Work should be conducted in a designated area, preferably within a certified chemical

fume hood or a Containment Primary Engineering Control (C-PEC) to minimize inhalation

exposure.[1]

Ensure an eye wash station and safety shower are readily accessible.[1]

Assemble all necessary materials, including the Ricolinostat container, solvents, and

experimental apparatus, within the containment area before starting.

Handling the Compound:

Don all required PPE as outlined in the table above.

When weighing the solid compound, do so carefully to avoid the formation of dust.[1]
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For reconstitution, slowly add the solvent to the solid to prevent splashing.

Do not eat, drink, or smoke in the area where Ricolinostat is being handled.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]

In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, removing contact lenses if present and easy to do. Seek immediate medical

attention.[1]

Skin Contact: Wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation

persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory

support and seek immediate medical attention.[1]

Spill: Evacuate personnel from the immediate area. Wearing full PPE, cover the spill with

an absorbent, non-combustible material. Collect the material into a sealed container for

hazardous waste disposal. Decontaminate the spill area.

Disposal Plan
All materials contaminated with Ricolinostat, including unused compound, empty containers,

contaminated PPE, and cleaning materials, must be treated as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal

regulations.[1] Do not dispose of Ricolinostat or its solutions down the drain.[1]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling Ricolinostat, ensuring a safe laboratory environment conducive to scientific

advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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